Cas no 1806234-34-3 (Methyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Methyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806234-34-3
• MF: C₁₀H₁₀F₃NO₄
• MW: 265.185913562775
• CID: 4837116
• Update Time: 2025-05-24

Methyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C10H10F3NO4/c1-5-8(18-10(11,12)13)7(16-2)4-6(14-5)9(15)17-3/h4H,1-3H3
• InChI Key： LBFXAVSYMUJMOW-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=C(C(=O)OC)N=C1C)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 57.6

Additional information on Methyl 4-methoxy-2-methyl-3-(trifluoromethoxy)pyridine-6-carboxylate

Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate: A Comprehensive Overview

Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate, also known by its CAS number 1806234-34-3, is a highly specialized organic compound with significant applications in the field of agrochemicals and pharmaceuticals. This compound has garnered attention due to its unique structural properties and potential bioactivity. Recent studies have highlighted its role in enhancing crop yields and controlling pests, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate is characterized by a pyridine ring substituted with methoxy, methyl, and trifluoromethoxy groups. These substituents contribute to the compound's stability and reactivity. The trifluoromethoxy group, in particular, imparts strong electron-withdrawing effects, which can influence the compound's electronic properties and reactivity in various chemical reactions. This makes it a valuable intermediate in the synthesis of more complex molecules.

Recent research has focused on the synthesis and characterization of this compound. Scientists have explored various synthetic pathways to optimize its production, including nucleophilic aromatic substitution and coupling reactions. These studies have not only improved the yield but also enhanced the purity of the compound, making it more suitable for large-scale applications.

In terms of applications, Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate has shown promise as an active ingredient in herbicides and insecticides. Its ability to inhibit key enzymes in pests has been extensively studied, with recent findings indicating high efficacy against a range of agricultural pests. Additionally, this compound has been investigated for its potential use in pharmaceuticals, particularly in the development of anti-inflammatory and anti-cancer agents.

The environmental impact of this compound is another area of active research. Studies have been conducted to assess its biodegradability and toxicity to non-target organisms. Preliminary results suggest that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

From a regulatory standpoint, Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate must comply with stringent safety standards before being approved for commercial use. Regulatory bodies are closely monitoring its development to ensure that it meets all necessary requirements for human health and environmental safety.

In conclusion, Methyl 4-Methoxy-2-Methyl-3-(Trifluoromethoxy)Pyridine-6-Carboxylate (CAS No. 1806234-34-3) is a versatile compound with a wide range of potential applications. Its unique chemical properties, coupled with ongoing advancements in synthesis and application research, position it as a key player in the agrochemical and pharmaceutical industries. As research continues to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in addressing global challenges in agriculture and medicine.